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Compound of Interest

Compound Name: Talwin Nx

Cat. No.: B12779023 Get Quote

Ensuring the safe and compliant disposal of Talwin Nx (pentazocine and naloxone) is a critical

component of laboratory safety and regulatory adherence. As a Schedule IV controlled

substance, specific protocols must be followed to prevent diversion and environmental

contamination. This guide provides detailed, step-by-step instructions for researchers,

scientists, and drug development professionals to manage the disposal of expired, unused, or

unwanted Talwin Nx in a laboratory setting.

Talwin Nx is a combination of pentazocine, an opioid analgesic, and naloxone, an opioid

antagonist. The inclusion of naloxone is intended to deter misuse by injection.

Characteristic Description

Drug Name Talwin Nx

Active Ingredients
Pentazocine Hydrochloride, Naloxone

Hydrochloride

DEA Schedule Schedule IV Controlled Substance

Primary Use
Analgesic for the relief of moderate to severe

pain

Dosage Form
Oral tablets, typically containing 50 mg of

pentazocine and 0.5 mg of naloxone
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Disposal of Expired or Unwanted Talwin Nx in a
Laboratory Setting
For research and laboratory environments, the disposal of controlled substances like Talwin
Nx is strictly regulated. Standard laboratory procedures for chemical waste are insufficient. The

primary and mandated method for the disposal of expired, unwanted, or damaged controlled

substances is through a reverse distributor.

Experimental Protocol: Controlled Substance Disposal via Reverse Distributor

Objective: To ensure the compliant and secure disposal of Talwin Nx from a laboratory setting.

Methodology:

Segregation and Labeling:

Clearly label all containers of Talwin Nx intended for disposal with "EXPIRED,"

"UNWANTED," or "FOR DISPOSAL."

Segregate these materials from the active inventory of controlled substances within a

secure and locked storage location (e.g., a safe or locked cabinet) to prevent accidental

use or diversion.

Contact Environmental Health & Safety (EHS):

Initiate the disposal process by contacting your institution's Environmental Health & Safety

(EHS) department or the equivalent office responsible for hazardous and controlled

substance waste.[1] They will have an established relationship with a licensed reverse

distributor.

Inventory and Documentation:

Complete a detailed inventory of the Talwin Nx to be disposed of. This may require a

specific form provided by the EHS or the reverse distributor.

For Schedule III-V substances like Talwin Nx, a transfer may be documented via an

invoice.
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Transfer to Reverse Distributor:

The EHS department will coordinate the transfer of the controlled substances to the

designated reverse distributor.

Ensure that two authorized personnel witness and document the transfer.

The licensed researcher must maintain all records of the transfer and disposal for a

minimum of two years.

Important Considerations:

Do Not Dispose in Trash or Down the Drain: It is a violation of regulations to dispose of

controlled substances in the laboratory sink, regular trash, or sharps containers.[1]

Non-Recoverable Waste: For residual amounts of non-recoverable waste (e.g., residue in an

empty vial that cannot be drawn into a syringe), the empty container may be discarded in a

biohazard sharps container. The disposal of this non-recoverable amount should be

documented on the usage log.

Principal Investigator Responsibility: The Principal Investigator (PI) is ultimately responsible

for the proper disposal of all controlled substances in their laboratory.

Disposal Workflow for Talwin Nx in a Laboratory
The following diagram outlines the decision-making process for the proper disposal of Talwin
Nx in a research setting.
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Caption: Workflow for the compliant disposal of Talwin Nx in a laboratory setting.
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Disposal Guidance for Household Use (Not for
Laboratory Personnel)
While the primary audience for this document is laboratory professionals, it is important to be

aware of the disposal recommendations for patients in a non-laboratory setting, as they differ

significantly.

For patients at home, if a drug take-back option is not readily available, the FDA has

recommended that expired, unwanted, or unused Pentazocine and Naloxone Tablets can be

disposed of by flushing them down the toilet.[2] This is to prevent accidental ingestion or

misuse.[2] However, for most other medications not on the FDA's "flush list," the

recommendation is to mix them with an unappealing substance (like dirt or coffee grounds),

place them in a sealed bag, and discard them in the household trash.[3][4][5] Drug take-back

programs are the preferred method of disposal for the public.[3][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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